(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione

• Molecular Formula: C16H23NO6
• Molecular Weight: 325.36 g/mol
• IUPAC Name: (1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione
• InChI: InChI=1S/C16H23NO6/c1-9-13(18)23-11-5-7-17-6-4-10(12(11)17)8-22-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12?,15+,16-/m0/s1
• InChI Key: QVCMHGGNRFRMAD-OLIGNJLKSA-N
• Isomeric SMILES: C[C@H]1C(=O)O[C@@H]2CCN3C2C(=CC3)COC(=O)[C@]([C@]1(C)O)(C)O
• Canonical SMILES: CC1C(=O)OC2CCN3C2C(=CC3)COC(=O)C(C1(C)O)(C)O

Description

The compound “(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.0¹³,¹⁶]hexadec-10-ene-3,7-dione” (CAS: 315-22-0) is a complex tricyclic alkaloid with a molecular formula of C₁₆H₂₃NO₆ and a molecular weight of 325.36 g/mol . Its structure features:

• A fused tricyclic core (8.5.1.0¹³,¹⁶) with oxygen (2,8-dioxa) and nitrogen (13-aza) heteroatoms.
• Two ketone groups (3,7-dione), three methyl substituents (4,5,6-trimethyl), and vicinal diols (5,6-dihydroxy).
• Stereochemical specificity at positions 1R, 4R, 5R, and 6R, distinguishing it from stereoisomers like monocrotaline .

This compound shares structural homology with pyrrolizidine alkaloids but exhibits unique stereochemical and functional group variations that may influence its bioactivity and biosynthesis.

Comparison with Similar Compounds

Structural Analogs

Table 1: Structural Comparison of Tricyclic Alkaloids

Compound Name	Molecular Formula	Key Structural Features	Bioactivity	Source
Target Compound (CAS 315-22-0)	C₁₆H₂₃NO₆	(1R,4R,5R,6R)-config; 5,6-dihydroxy; trimethyl	Undocumented (potential antitumor)	Pseudomonas-derived BGCs (inferred)
Monocrotaline	C₁₆H₂₃NO₆	(1R,4R,5S,6R)-config; hepatotoxic pyrrolizidine	Hepatotoxicity	Crotalaria plants
Retrorsine	C₁₈H₂₅NO₆	12-membered macrocycle; dihydroxy pyrrolizidine	Hepatotoxic, genotoxic	Senecio spp.
Lankacidin C	C₂₈H₃₈N₂O₈	Polyketide backbone; 18-membered lactone	Antitumor, antibacterial	Streptomyces spp.
Syringolin A	C₂₃H₃₈N₄O₇S	Cyclic tripeptide with unsaturated fatty acid	Proteasome inhibitor	Pseudomonas syringae

Key Observations :

• Functional Groups: Vicinal diols and methyl groups enhance solubility compared to monocrotaline’s macrocyclic diester system.
• Biosynthetic Pathways: The compound’s biosynthetic gene cluster (BGC) in Pseudomonas shares low similarity (<13%) with known lankacidin BGCs, suggesting novel enzymology .

Functional and Bioactive Comparisons

Antitumor Potential

• Lankacidin C : Exhibits antitumor activity by inhibiting microtubule assembly. Its BGC in Pseudomonas shows partial homology to redox-cofactor pathways in the target compound’s producers, hinting at analogous mechanisms .

Toxicity Profiles

• Monocrotaline: Metabolized in the liver to reactive pyrrolic intermediates, causing hepatotoxicity. The target compound’s stereochemistry may reduce metabolic activation, mitigating toxicity .
• Retrorsine : Similar hepatotoxicity but distinct in macrocyclic structure, highlighting the role of ring size and substituents in toxicity.

Table 2: BGC Features in Pseudomonas spp.

BGC Type	Target Compound’s BGC	Pyoverdine BGC	Lankacidin BGC
Core Enzymes	NRPS-like, oxidoreductases	NRPS, siderophore	Modular PKS
Similarity (%)	13% to lankacidin	>90% conserved	Reference
Bioactive Output	Undocumented	Iron uptake	Antitumor

Insights :

• The target compound’s BGC is distinct from common Pseudomonas pathways (e.g., pyoverdine) but shares redox-cofactor modules with lankacidin producers.
• Low similarity to known BGCs suggests novel secondary metabolites, aligning with genome-mining predictions for underexplored NPs .